Cas no 1620494-31-6 (Desmethyl-O-Benzyl Apixaban)

Desmethyl-O-Benzyl Apixaban structure
Desmethyl-O-Benzyl Apixaban structure
Product Name:Desmethyl-O-Benzyl Apixaban
CAS No:1620494-31-6
Molecular Formula:C31H29N5O4
Molecular Weight:535.593066930771
CID:4738753

Desmethyl-O-Benzyl Apixaban Properties

Names and Identifiers

    • Apixaban Impurity 47
    • Apixaban Impurity 52
    • Apixaban Desmethyl O-Benzyl
    • 1-(4-(Benzyloxy)phenyl)-7-oxo-6-(4-(2-oxopiperidin-1-yl)phenyl)-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxamide
    • Apixaban Impurity 104
    • Desmethyl-O-Benzyl Apixaban
    • Apixaban Impurity 52Q: What is Apixaban Impurity 52 Q: What is the CAS Number of Apixaban Impurity 52
    • InChIKey: SBIKMUGRAAZRBC-UHFFFAOYSA-N
    • Inchi: 1S/C31H29N5O4/c32-30(38)28-26-17-19-35(23-11-9-22(10-12-23)34-18-5-4-8-27(34)37)31(39)29(26)36(33-28)24-13-15-25(16-14-24)40-20-21-6-2-1-3-7-21/h1-3,6-7,9-16H,4-5,8,17-20H2,(H2,32,38)
    • SMILES: C1(=O)N(C2=CC=C(N3CCCCC3=O)C=C2)CCC2C(C(N)=O)=NN(C3=CC=C(OCC4=CC=CC=C4)C=C3)C1=2

Desmethyl-O-Benzyl Apixaban Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
TRC
D119845-10mg
Desmethyl-O-Benzyl Apixaban
1620494-31-6
10mg
$ 133.00 2023-09-08

Desmethyl-O-Benzyl Apixaban Suppliers

Hubei Rhino Pharmaceutical Tech.co.,Ltd.
Audited Supplier Audited Supplier
(CAS:1620494-31-6)
MR./MRS.:WANG JING LI
Phone:13165688766
Email:3008058303@qq.com
Web:https://www.chem960.com/company/190540/

Desmethyl-O-Benzyl Apixaban Related Literature

Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Hubei Rhino Pharmaceutical Tech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
https://www.chem960.com/company/190540/
Hubei Rhino Pharmaceutical Tech Co.,Ltd.
Synrise Material Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Synrise Material Co. Ltd.
BIOOKE MICROELECTRONICS CO.,LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
http://www.100kes.com/en
BIOOKE MICROELECTRONICS CO.,LTD
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.